Cas no 2034246-57-4 ((4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034246-57-4
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5332557
• Update Time: 2025-05-23

(4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• (4-tert-butylphenyl)-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C19H23N3O2/c1-19(2,3)15-6-4-14(5-7-15)18(23)22-11-9-16(12-22)24-17-8-10-20-13-21-17/h4-8,10,13,16H,9,11-12H2,1-3H3
• InChI Key： YZCCABYJXYSMIH-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(C2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.5
• Topological Polar Surface Area: 55.3

Additional information on (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Introduction to (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034246-57-4)

The compound (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, identified by the CAS number 2034246-57-4, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure features a tert-butyl group attached to a phenyl ring, which is further connected to a pyrrolidine ring substituted with a pyrimidine moiety. This combination of structural elements contributes to the compound's distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The presence of the tert-butyl group enhances the molecule's lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. Additionally, the pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, adds complexity to the molecule and may facilitate interactions with biological targets such as enzymes or receptors.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for further testing and application. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Furthermore, its structural versatility allows for further modification and optimization to enhance its pharmacokinetic properties and therapeutic efficacy.

The integration of computational chemistry tools has also played a significant role in understanding this compound's behavior at the molecular level. Molecular docking studies have provided insights into how this compound interacts with target proteins, revealing key binding motifs that could be exploited for drug design. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like (4-(Tert-butyl)phenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone.

In conclusion, the compound with CAS number 2034246-57-4 represents an exciting area of research with potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable tool for advancing scientific knowledge and developing innovative solutions in the field of chemistry and beyond.